3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid

• Molecular Formula: C9H9F3N2O2
• Molecular Weight: 234.17 g/mol
• IUPAC Name: 3-[[5-(trifluoromethyl)pyridin-2-yl]amino]propanoic acid
• InChI: InChI=1S/C9H9F3N2O2/c10-9(11,12)6-1-2-7(14-5-6)13-4-3-8(15)16/h1-2,5H,3-4H2,(H,13,14)(H,15,16)
• InChI Key: ZHGQGCJKKMQORT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(F)(F)F)NCCC(=O)O

Description

3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid (CAS 1212251-48-3) is a synthetic organic compound featuring a molecular formula of C9H9F3N2O2 and a molecular weight of 234.18 g/mol . This compound is characterized by a propanoic acid chain linked through a secondary amine to a 5-(trifluoromethyl)pyridin-2-yl group, a structural motif of significant interest in modern chemical and pharmaceutical research. The trifluoromethyl (CF3) group is a prominent pharmacophore in medicinal chemistry due to its high electronegativity, metabolic stability, and ability to enhance a molecule's lipophilicity and membrane permeability . These properties are crucial for improving the pharmacokinetic profile of drug candidates. While specific biological data for this compound is not available in the public domain, its structure suggests potential as a valuable building block or intermediate. Researchers may explore its utility in the synthesis of more complex molecules, particularly in the development of potential therapeutics for various diseases . This product is provided for research and development use only and is strictly not intended for diagnostic, therapeutic, or any other human, veterinary, or household use. Researchers should handle this material with appropriate care and safety precautions in a controlled laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid typically involves the reaction of 5-(trifluoromethyl)pyridin-2-amine with a suitable propanoic acid derivative under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve high yields .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and efficiency. This includes the use of continuous flow reactors and advanced purification techniques to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The trifluoromethyl group and the amino group can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: The compound is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity and selectivity, leading to its desired biological effects. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

The following analysis compares the structural, physicochemical, and functional properties of 3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid with structurally related compounds from the evidence.

Structural Comparison

Compound Name	Key Structural Features	Differences from Target Compound
3-{[5-(Trifluoromethyl)pyridin-2-yl]amino}propanoic acid	Pyridine ring with -CF₃ at position 5; amino-linked propanoic acid at position 2	Reference compound
(2S)-2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}propanoic acid	Chlorine substituent at pyridine position 3; stereospecific (S)-configuration	Additional Cl substituent; chiral center
Fluazifop-P	Phenoxy-phenoxy linkage; pyridinyloxy group; (R)-configured propanoic acid	Ether linkages instead of amine; herbicidal activity
3-{Methyl[5-(trifluoromethyl)pyridin-2-yl]amino}propanimidamide	Methylamino group; amidine (-C(=NH)NH₂) terminus instead of carboxylic acid	Altered terminal functional group; neutral pH profile

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Hydrogen Bond Donors/Acceptors	LogP (Calculated)	Purity (%)
Target Compound	C₁₀H₁₀F₃N₃O₂	~263.2	2 donors, 6 acceptors	~1.8 (estimated)	N/A
(2S)-2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}propanoic acid	C₉H₈ClF₃N₂O₂	268.62	2 donors, 5 acceptors	~2.1	N/A
Fluazifop-P	C₁₉H₁₈F₃NO₄	383.35	1 donor, 8 acceptors	2.9	N/A
3-[7-(4-Acetamidophenyl)-triazolo[1,5-a]pyrimidin-2-yl]propanoic acid	C₁₆H₁₃F₃N₄O₃	366.30	2 donors, 7 acceptors	~1.5	95%

Key Observations :

• The trifluoromethyl group consistently enhances lipophilicity (higher LogP), as seen in Fluazifop-P (LogP 2.9) .
• Amino-carboxylic acid derivatives (e.g., target compound) exhibit higher hydrogen-bonding capacity compared to amidine analogs .
• Substitutions like chlorine (in the (2S)-chloro analog) increase molecular weight and slightly elevate LogP .

Functional Trends :

• Herbicidal activity in Fluazifop-P is linked to its phenoxy-pyridinyloxy structure, absent in the target compound .
• Chiral analogs (e.g., (2S)-configured compound) may exhibit stereospecific interactions in drug discovery .